Cas no 1262769-93-6 (trans-4-(methylamino)tetrahydro-3-furanol hydrochloride)

• Product Name: trans-4-(methylamino)tetrahydro-3-furanol hydrochloride
• CAS No: 1262769-93-6
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• MDL: MFCD18071435
• CID: 4583970
• Update Time: 2025-07-01

trans-4-(methylamino)tetrahydro-3-furanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-4-(Methylamino)tetrahydro-3-furanol hydrochloride
• trans-tetrahydro-4-(methylamino)furan-3-ol HCl
• trans-4-(methylamino)tetrahydro-3-furanol hydrochloride

• MDL： MFCD18071435
• Inchi： 1S/C5H11NO2.ClH/c1-6-4-2-8-3-5(4)7;/h4-7H,2-3H2,1H3;1H/t4-,5-;/m0./s1
• InChI Key： VJIMNKLZVSCNGV-FHAQVOQBSA-N
• SMILES： O1C[C@H](NC)[C@@H](O)C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on trans-4-(methylamino)tetrahydro-3-furanol hydrochloride

Trans-4-(Methylamino)Tetrahydro-3-Furanol Hydrochloride: A Comprehensive Overview

The compound CAS No. 1262769-93-6, commonly referred to as trans-4-(methylamino)tetrahydro-3-furanol hydrochloride, is a chemically synthesized molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of tetrahydrofuran derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule consists of a tetrahydrofuran ring with a methylamino group at the 4-position and a hydroxyl group at the 3-position, which contributes to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of tetrahydrofuran derivatives in drug discovery and development. The presence of the methylamino group in trans-4-(methylamino)tetrahydro-3-furanol hydrochloride introduces unique electronic and steric properties, making it an attractive candidate for various chemical transformations. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, including antibiotics, antiviral agents, and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising antiproliferative activity against several cancer cell lines.

The synthesis of trans-4-(methylamino)tetrahydro-3-furanol hydrochloride involves a multi-step process that typically begins with the preparation of tetrahydrofuran derivatives. The key steps include nucleophilic substitution, ring-opening reactions, and subsequent functionalization to introduce the methylamino group. The stereochemistry of the molecule is crucial, as the trans configuration plays a significant role in determining its physical properties and biological activity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), are often employed to ensure high purity and accurate characterization of the final product.

In terms of pharmacological applications, trans-4-(methylamino)tetrahydro-3-furanol hydrochloride has shown potential in modulating enzyme activity and targeting specific cellular pathways. For example, recent research has focused on its ability to inhibit histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. HDAC inhibitors are of great interest in cancer therapy due to their ability to reactivate tumor suppressor genes and induce cancer cell apoptosis. Preclinical studies have demonstrated that this compound exhibits selective HDAC inhibitory activity, making it a promising lead compound for further drug development.

Beyond its pharmacological applications, trans-4-(methylamino)tetrahydro-3-furanol hydrochloride also finds utility in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Researchers have investigated its potential as a chelating agent for heavy metals, which could have applications in environmental remediation and industrial waste treatment. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of conductive polymers.

The growing interest in sustainable chemistry has prompted researchers to explore greener synthesis methods for trans-4-(methylamino)tetrahydro-3-furanol hydrochloride. Traditional synthesis routes often involve hazardous reagents and multiple purification steps, which can be environmentally unfriendly. Recent advancements have focused on using biocatalysts or microwave-assisted synthesis to streamline the production process while reducing waste generation. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, CAS No. 1262769-93-6, or trans-4-(methylamino)tetrahydro-3-furanol hydrochloride, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, and sustainable chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.